![molecular formula C15H16N2O2S B5914658 N-{4-[3-(methylamino)-3-oxopropyl]phenyl}-2-thiophenecarboxamide](/img/structure/B5914658.png)
N-{4-[3-(methylamino)-3-oxopropyl]phenyl}-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[3-(methylamino)-3-oxopropyl]phenyl}-2-thiophenecarboxamide, also known as MTIP, is a small molecule that has been the subject of extensive research in recent years. This compound has been found to have a wide range of potential applications in the fields of medicine and biotechnology. In
Mechanism of Action
N-{4-[3-(methylamino)-3-oxopropyl]phenyl}-2-thiophenecarboxamide acts as a selective antagonist of the oxytocin receptor. Oxytocin is a neuropeptide that plays a critical role in social bonding, trust, and emotional regulation. By blocking the oxytocin receptor, this compound disrupts the normal functioning of the oxytocin system, leading to changes in behavior and mood.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are complex and not fully understood. Studies have shown that this compound can modulate the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine. Additionally, this compound has been found to have effects on the hypothalamic-pituitary-adrenal axis, which plays a critical role in the stress response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{4-[3-(methylamino)-3-oxopropyl]phenyl}-2-thiophenecarboxamide in lab experiments is its selectivity for the oxytocin receptor. This allows researchers to study the effects of blocking the oxytocin system without interfering with other neurotransmitter systems. However, one limitation of using this compound is that it is a relatively new compound, and its effects on humans are not yet fully understood.
Future Directions
There are several potential future directions for research on N-{4-[3-(methylamino)-3-oxopropyl]phenyl}-2-thiophenecarboxamide. One area of interest is the development of this compound as a treatment for anxiety and depression in humans. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential for use in other areas of medicine and biotechnology. Finally, studies are needed to determine the long-term effects of this compound on human health and behavior.
Synthesis Methods
N-{4-[3-(methylamino)-3-oxopropyl]phenyl}-2-thiophenecarboxamide is synthesized using a multi-step process that involves the reaction of several reagents. The first step involves the reaction of 4-bromobenzylamine with 3-(methylamino)propylamine to form N-(4-bromobenzyl)-3-(methylamino)propylamine. This intermediate is then reacted with 2-thiophenecarboxylic acid to form the final product, this compound.
Scientific Research Applications
N-{4-[3-(methylamino)-3-oxopropyl]phenyl}-2-thiophenecarboxamide has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research involves the study of its effects on the central nervous system. This compound has been shown to have anxiolytic and antidepressant effects in animal models, and it has been suggested that it may have potential as a treatment for anxiety and depression in humans.
properties
IUPAC Name |
N-[4-[3-(methylamino)-3-oxopropyl]phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2S/c1-16-14(18)9-6-11-4-7-12(8-5-11)17-15(19)13-3-2-10-20-13/h2-5,7-8,10H,6,9H2,1H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDFJMZDXEAFLKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CCC1=CC=C(C=C1)NC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.